Cas no 1876230-45-3 (5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one
• CAS No: 1876230-45-3
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6252575
• PubChem ID: 165962567
• Update Time: 2025-05-20

5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one
• 5-amino-3-bromo-4-methyl-1-[(propan-2-yloxy)methyl]-1,2-dihydropyridin-2-one
• EN300-1107159
• 1876230-45-3

• Inchi： 1S/C10H15BrN2O2/c1-6(2)15-5-13-4-8(12)7(3)9(11)10(13)14/h4,6H,5,12H2,1-3H3
• InChI Key： SJJRDBAHLGVUIF-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=C(C=1C)N)COC(C)C)=O

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one (CAS No. 1876230-45-3)

5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one, identified by its CAS number 1876230-45-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the dihydropyridine class, a family of heterocyclic molecules known for their diverse biological activities. The presence of multiple functional groups, including an amino group, a bromo substituent, a methyl group, and an ethoxy-methyl side chain, contributes to its unique chemical properties and potential applications in drug discovery.

The dihydropyridine scaffold is particularly noteworthy due to its prevalence in therapeutic agents, most notably in calcium channel blockers used for treating cardiovascular conditions. The structural features of 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one suggest that it may exhibit pharmacological properties relevant to various biological pathways. Specifically, the amino group and the bromo substituent can serve as points for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives as potential candidates for treating neurological disorders, inflammatory diseases, and cancer. The unique structural motif of 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one positions it as a promising scaffold for such investigations. For instance, studies have demonstrated that modifications at the 3-position of the dihydropyridine ring can significantly influence binding affinity and selectivity for target enzymes or receptors.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of small-molecule inhibitors. The combination of an amino group and a bromo substituent provides opportunities for covalent bonding interactions with biological targets, which is a key consideration in rational drug design. Additionally, the presence of an ethoxy-methyl side chain at the 1-position adds another layer of complexity that could be exploited to enhance pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one have revealed potential interactions with enzymes involved in signal transduction pathways relevant to cancer progression. These findings align with emerging research trends that emphasize the importance of targeting multiple pathways simultaneously to achieve therapeutic efficacy.

The synthesis of 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one presents both challenges and opportunities for synthetic chemists. The dihydropyridine core requires careful control during formation to ensure regioselectivity and yield optimization. Techniques such as transition metal-catalyzed cyclizations and nucleophilic substitutions have been explored to construct this framework efficiently. Furthermore, the introduction of the bromo substituent at the 3-position necessitates careful handling to prevent unwanted side reactions.

In terms of biological evaluation, preliminary assays have suggested that 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin-2-one exhibits moderate activity against certain enzymatic targets. These findings are particularly intriguing given the structural similarity to known bioactive compounds. However, further studies are needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The role of computational tools in optimizing lead compounds cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict optimal analogs of 5-amino-3-bromo-4-methyl-1-(propan-2-yloxy)methyl-1,2-dihydropyridin - - one with enhanced potency and reduced toxicity. Such approaches are increasingly integral to modern drug discovery pipelines.

Future directions in the study of this compound may include exploring its derivatives through structure-based drug design. By systematically modifying functional groups while maintaining the core dihydropyridine scaffold, researchers can generate libraries of compounds for high-throughput screening. This strategy has been successful in identifying novel therapeutic agents with improved pharmacological profiles.

The versatility of 5-amino - - - - - -- - -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - -- -- -- -- -- -- 3-bromo--4--methyl--1--(propan-- --- yloxy)methyl-- --- , --- dihydrop y ridin-- --- --- one also extends to its potential use as an intermediate in more complex synthetic schemes. Its unique reactivity allows it to participate in various transformations, making it a valuable building block for constructing larger molecules with specific biological functions.

In conclusion,5-amino--3--bromo--4--methyl--1--(propan-- --- yloxy)methyl-- --- , --- dihydrop y ridin-- --- --- one (CAS No. 1876230--45--3) represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its structural complexity and diverse functional groups make it an attractive candidate for further exploration as a lead compound or intermediate in drug development efforts aimed at addressing various diseases.